7-(4-methoxyphenyl)-2-(4-methylphenyl)imidazo[1,2-a]pyrazin-8(7H)-one

• IUPAC Name: N-butan-2-yl-2-[3-(4-methylphenyl)-7-oxo-[1,2]thiazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C18H20N4O2S/c1-4-12(3)20-14(23)9-22-10-19-16-15(21-25-17(16)18(22)24)13-7-5-11(2)6-8-13/h5-8,10,12H,4,9H2,1-3H3,(H,20,23)
• InChI Key: JLXKXYWIZRUBQI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CN1C=NC2=C(C1=O)SN=C2C3=CC=C(C=C3)C
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol

Description

7-(4-methoxyphenyl)-2-(4-methylphenyl)imidazo[1,2-a]pyrazin-8(7H)-one is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Scientific Research Applications

Bioactivities and Pharmacological Properties : Compounds related to imidazo[1,2-a]pyrazines, such as osthole, demonstrate a variety of pharmacological actions including neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, cardiovascular protective, and antimicrobial activities. These multifaceted bioactivities suggest the potential of 7-(4-methoxyphenyl)-2-(4-methylphenyl)imidazo[1,2-a]pyrazin-8(7H)-one in diverse therapeutic areas (Zhang et al., 2015).

Synthesis and Evaluation of Pyrazolines : Pyrazolines, sharing a core structural motif with imidazo[1,2-a]pyrazines, are recognized for their broad spectrum of biological properties. Research focused on the synthesis and application of pyrazoline derivatives has revealed their potential as antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer agents. This diversity in application areas indicates the potential research avenues for the compound (Shaaban et al., 2012).

Chemical Transformations and Biological Implications : The study of organophosphorus azoles, including imidazoles and benzazoles, underlines the importance of these structures in medicinal chemistry due to their complex stereochemical arrangements and potential for creating biologically active molecules. This suggests that derivatives of this compound could be explored for similar applications (Larina, 2023).

Antioxidant Activity and Analytical Methods : The extensive review of antioxidants and their assessment methods highlights the significance of heterocyclic compounds in evaluating and understanding antioxidant capacities. Given the structural complexity of the compound , research into its antioxidant properties could be valuable (Munteanu & Apetrei, 2021).

Imidazo[1,2-b]pyridazine in Medicinal Chemistry : The exploration of imidazo[1,2-b]pyridazine derivatives showcases the adaptability of similar heterocyclic frameworks in developing therapeutics. This suggests that focused research on this compound could uncover novel therapeutic applications (Garrido et al., 2021).